Cas no 872196-72-0 (N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 872196-72-0
• MF: C₂₆H₂₀ClN₃O₃S
• MW: 489.973303794861
• CID: 6327587
• PubChem ID: 2138024
• Update Time: 2025-07-14

N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• AKOS001837427
• F1605-0473
• 872196-72-0
• N-(4-chlorophenyl)-2-[[2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• N-(4-CHLOROPHENYL)-2-{[2-(4-METHOXYPHENYL)-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}ACETAMIDE
• N-(4-chlorophenyl)-2-((2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• Inchi： 1S/C26H20ClN3O3S/c1-32-20-12-6-16(7-13-20)24-29-25-21(14-17-4-2-3-5-22(17)33-25)26(30-24)34-15-23(31)28-19-10-8-18(27)9-11-19/h2-13H,14-15H2,1H3,(H,28,31)
• InChI Key： MTTDKVYXIFHHRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=C2C(=NC(C3C=CC(=CC=3)OC)=N1)OC1C=CC=CC=1C2)=O

Computed Properties

• Exact Mass: 489.0913904g/mol
• Monoisotopic Mass: 489.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 98.6Ų

Additional information on N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide

Research Briefing on N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS: 872196-72-0)

Recent studies on the compound N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide (CAS: 872196-72-0) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chromeno[2,3-d]pyrimidine scaffold, has garnered attention due to its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The following briefing synthesizes the latest research findings, methodologies, and implications for future drug development.

The primary focus of recent investigations has been on elucidating the molecular mechanisms underlying the compound's biological effects. In vitro studies have demonstrated that 872196-72-0 exhibits significant inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor for the treatment of chronic inflammatory diseases. Additionally, the compound's ability to modulate cell cycle progression and induce apoptosis in cancer cell lines has been explored, with promising results in breast and lung cancer models.

Structural-activity relationship (SAR) studies have further refined the understanding of 872196-72-0's pharmacophore. The presence of the 4-chlorophenyl and 4-methoxyphenyl moieties has been identified as critical for its binding affinity to target proteins. Computational docking simulations and molecular dynamics studies have provided insights into the compound's interaction with active sites, facilitating the design of derivatives with enhanced potency and selectivity. These advancements underscore the compound's versatility as a scaffold for drug discovery.

In vivo evaluations of 872196-72-0 have also yielded encouraging results. Preclinical models of rheumatoid arthritis and colitis have shown reduced disease severity upon treatment with the compound, corroborating its anti-inflammatory efficacy. Moreover, pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization is required to address metabolic stability and bioavailability challenges. These findings position 872196-72-0 as a viable candidate for translational research.

Despite these advancements, several gaps remain in the current understanding of 872196-72-0. Future research should prioritize comprehensive toxicity assessments, long-term safety studies, and the exploration of synergistic effects with existing therapeutics. Collaborative efforts between academia and industry will be essential to accelerate the compound's progression through the drug development pipeline. In conclusion, N-(4-chlorophenyl)-2-{2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide represents a compelling case study in the intersection of chemical synthesis and biological application, offering substantial potential for addressing unmet medical needs.